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Compound of Interest

Compound Name: 2-Chloro-5-fluoropyridine

Cat. No.: B044960

Technical Support Center: 2-Chloro-5-
fluoropyridine

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-Chloro-5-fluoropyridine.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Chloro-5-fluoropyridine?

Al: 2-Chloro-5-fluoropyridine is a flammable liquid and vapor.[1][2] It is harmful if swallowed,
toxic in contact with skin, and may cause respiratory irritation.[1][2][3] It is also known to cause
skin irritation and serious eye damage.[1][2][3] The signal word for this chemical is "Danger".[1]

[4]
Q2: What are the physical and chemical properties of 2-Chloro-5-fluoropyridine?

A2: The key physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C5H3CIFEN[L][4]15]16]

Molecular Weight 131.54 g/mol [4][6]

Appearance Colorless to light yellow liquid[5]
Density 1.297 g/mL at 25 °C[1][4]

Melting Point 19 °C[1]

Boiling Point 144 - 147 °C[1][5]

Flash Point 42 °C (107.6 °F) - closed cup[1][4]
Refractive Index n20/D 1.503[1][4]

Q3: What Personal Protective Equipment (PPE) is required when handling this substance?

A3: Appropriate PPE includes eye shields, face shields, and gloves.[4] A type ABEK (EN14387)
respirator filter should be used.[4] It is crucial to wear protective gloves and eye/face protection.
[1] Ensure that eyewash stations and safety showers are located close to the workstation.[7][8]

Q4: How should 2-Chloro-5-fluoropyridine be stored?

A4: Store in a well-ventilated place and keep the container tightly closed.[1][9] The storage
area should be cool.[1][7] It is classified under storage class 3 for flammable liquids.[4] Keep
away from heat, sparks, open flames, and hot surfaces.[1][7] The container and receiving
equipment should be grounded/bonded.[1]

Q5: What materials are incompatible with 2-Chloro-5-fluoropyridine?

A5: Avoid contact with strong oxidizing agents and strong acids.[7]

Q6: What are the first aid measures in case of exposure?

ABG:
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« If Swallowed: Rinse the mouth and call a POISON CENTER or doctor if you feel unwell.[1]
Do not induce vomiting.[8]

« If on Skin: Immediately remove all contaminated clothing and rinse the skin with
water/shower.[1] If skin irritation occurs, seek medical advice.[1]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

e If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do, and continue rinsing.[1] Immediately call a POISON CENTER or
doctor.[1]

Q7: How should 2-Chloro-5-fluoropyridine be disposed of?

A7: Dispose of the contents and container to an approved waste disposal plant.[1] Disposal
should be in accordance with local, state, or national legislation.[9]

Q8: What should be done in case of a fire involving 2-Chloro-5-fluoropyridine?

A8: Use alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish the fire.[1] Water
spray may be used to cool closed containers.[7] Firefighters should wear self-contained
breathing apparatus and full protective gear.[7] Thermal decomposition can release irritating
gases and vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen
halides.[7]

Troubleshooting Guides

Q: I've spilled a small amount of 2-Chloro-5-fluoropyridine in the fume hood. What should |
do?

A: For a small spill, you should soak it up with an inert absorbent material.[7] Place the
absorbed material into a suitable, closed container for disposal.[7] Ensure all sources of ignition
are removed and use non-sparking tools for cleanup.[7]

Q: I believe my 2-Chloro-5-fluoropyridine has degraded. What are the signs?

A: While this substance is relatively stable under normal conditions, signs of degradation could
include a change in color or the appearance of turbidity.[5][9] If you suspect degradation, it is
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best to dispose of the material according to proper procedures.

Q: I'm noticing an unexpected color change in my reaction with 2-Chloro-5-fluoropyridine.
What could be the cause?

A: An unexpected color change could be due to several factors. Consider the possibility of
impurities in your starting material or a reaction with incompatible materials such as strong
oxidizing agents or strong acids.[7] It is also possible that the reaction is sensitive to air or
moisture. Review your experimental setup and the purity of all reagents.

Visual Workflows
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Immediate Actions

Spill Occurs

:

Alert others in the lab

:

Evacuate immediate area if necessary

:

Remove all ignition sources

Containment & Cleanup

Don appropriate PPE

:

Cover with inert absorbent material
(e.g., sand, vermiculite)

:

Collect residue using
non-sparking tools

l

Place in a sealed container
for disposal

Decontamination & Disposal

Decontaminate the spill area

:

Dispose of waste according to
institutional protocols

:

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a 2-Chloro-5-fluoropyridine spill.
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Caption: Decision logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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